Cas no 127420-27-3 ((1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride)

(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride is a chiral bicyclic amine derivative with a rigid molecular framework, offering structural specificity for applications in asymmetric synthesis and pharmaceutical research. Its stereochemically defined configuration (1S,4S) ensures high enantiopurity, making it valuable for the development of chiral catalysts or ligands. The dihydrochloride salt form enhances solubility and stability, facilitating handling in aqueous or polar solvent systems. This compound is particularly useful in medicinal chemistry for designing bioactive molecules, owing to its constrained geometry and potential for selective interactions with biological targets. Its well-characterized structure and purity make it a reliable intermediate for precision chemical synthesis.
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride structure
127420-27-3 structure
Product Name:(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
CAS No:127420-27-3
MF:C6H14Cl2N2
MW:185.094759464264
MDL:MFCD11519125
CID:138145
PubChem ID:18658658
Update Time:2025-06-06

(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
    • (1S,4S)-2-METHYL-2,5-DIAZABICYCLO(2.2.1)HEPTANE 2HBR
    • (1S,4S)-2-Methyl-2,5-diazabicyclo(2.2.1)heptane dihydrochloride
    • (1S,4S)-2-METHYL-2,5-DIAZABICYCLO(2.2.1)HEPTANE.2HBR
    • (1S,4S)-2-methyl-2,5-diazabicyclo<2.2.1>heptane dihydrochloride
    • (1S,4S)-5-methyl-2,5-diazabicyclo(2.2.1)heptane dihydrochloride
    • 2,5-Diazabicyclo[2.2.1]heptane,2-methyl-, hydrochloride (1:2), (1S,4S)-
    • (1S,4S)-5-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
    • 2-methyl-2,4-pentanediyl dipropionate
    • 2-methylpentane-2,4-diyl dipropanoate
    • (1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride
    • 2,5-Diazabicyclo[2.2.1]heptane, 2-methyl-, hydrochloride (1:2), (1S,4S)-
    • (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
    • A934222
    • AKOS022180182
    • PS-17314
    • (1S,4S)-2-Methyl-2,5-Diazabicyclo[2.2.1]Heptane 2HCl
    • D72919
    • (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptanedihydrochloride
    • CS-0054609
    • MFCD11519125
    • 2,5-Diazabicyclo[2.2.1]heptane,2-methyl-,hydrochloride(1:2),(1S,4S)-
    • 127420-27-3
    • EN300-19634477
    • SCHEMBL1176233
    • CFA42027
    • MDL： MFCD11519125
    • Inchi： 1S/C6H12N2.2ClH/c1-8-4-5-2-6(8)3-7-5;;/h5-7H,2-4H2,1H3;2*1H/t5-,6-;;/m0../s1
    • InChI Key： CPKLWCPJBAELNP-USPAICOZSA-N
    • SMILES： Cl.Cl.N1(C)C[C@@H]2C[C@H]1CN2

Computed Properties

  • Exact Mass: 184.05300
  • Monoisotopic Mass: 184.0534038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27000
  • LogP: 1.53300

(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride Pricemore >>

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abcr
AB537656-250 mg
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